Cas no 1152597-25-5 (2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1152597-25-5
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 4561076
• Update Time: 2025-11-01

2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-(2,4-dimethylphenyl)-4-methyl-

• Inchi： 1S/C13H13NO2S/c1-7-4-5-10(8(2)6-7)12-14-9(3)11(17-12)13(15)16/h4-6H,1-3H3,(H,15,16)
• InChI Key： WMVYCAYYYKFWEU-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C1=CC=C(C)C=C1C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 218-220 °C
• Boiling Point: 440.5±55.0 °C at 760 mmHg
• Flash Point: 220.2±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1152597-25-5)

2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1152597-25-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a thiazole ring and substituted phenyl groups, contribute to its chemical stability and biological activity.

The chemical structure of 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid consists of a thiazole ring with a carboxylic acid group at the 5-position and a 2,4-dimethylphenyl substituent at the 2-position. The methyl group at the 4-position further enhances the compound's stability and solubility. These structural elements make it an attractive candidate for various pharmaceutical applications, particularly in the development of new drugs targeting specific biological pathways.

Recent studies have highlighted the potential of 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use in drug development. Additionally, its low toxicity and high selectivity for target cells make it an attractive candidate for further clinical evaluation.

In the context of drug discovery and development, 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid has been used as a lead compound for structure-activity relationship (SAR) studies. These studies aim to optimize the chemical structure to enhance its biological activity while minimizing potential side effects. Through systematic modifications of the substituents on the thiazole ring and phenyl groups, researchers have identified several derivatives with improved potency and selectivity.

The potential applications of 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid extend beyond its direct therapeutic effects. This compound can also serve as a valuable tool in basic research to study the molecular mechanisms underlying various diseases. For example, it can be used to investigate the role of specific signaling pathways in inflammation and cancer progression.

In conclusion, 2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1152597-25-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.